Cas no 1782773-70-9 (3-Methyl-2-(1-methylcyclopropyl)butanoic acid)

• Product Name: 3-Methyl-2-(1-methylcyclopropyl)butanoic acid
• CAS No: 1782773-70-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5977446
• PubChem ID: 82416102
• Update Time: 2025-08-04

3-Methyl-2-(1-methylcyclopropyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1-methylcyclopropyl)butanoic acid
• EN300-1804566
• 1782773-70-9
• 3-Methyl-2-(1-methylcyclopropyl)butanoic acid

• Inchi： 1S/C9H16O2/c1-6(2)7(8(10)11)9(3)4-5-9/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： CQNDDACKQZFDGM-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)C1(C)CC1)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Methyl-2-(1-methylcyclopropyl)butanoic acid

Professional Introduction to 3-Methyl-2-(1-methylcyclopropyl)butanoic Acid (CAS No. 1782773-70-9)

3-Methyl-2-(1-methylcyclopropyl)butanoic acid, a compound with the chemical identifier CAS No. 1782773-70-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both methyl and cyclopropyl substituents in its molecular framework contributes to its distinctive reactivity and potential biological significance.

The structural composition of 3-Methyl-2-(1-methylcyclopropyl)butanoic acid is a testament to the ingenuity of modern synthetic chemistry. The butanoic acid backbone provides a versatile platform for further functionalization, while the cyclopropyl group introduces steric and electronic effects that can modulate the compound's interactions with biological targets. This combination has been explored in various research endeavors, particularly in the quest to develop more effective and selective drugs.

In recent years, there has been a surge in interest regarding the use of heterocyclic compounds in drug design. The cyclopropyl moiety, in particular, has been recognized for its ability to enhance binding affinity and metabolic stability in drug candidates. 3-Methyl-2-(1-methylcyclopropyl)butanoic acid leverages this property, making it an attractive building block for medicinal chemists. Its incorporation into larger molecules has shown promise in several preclinical studies, where it has demonstrated potential as a scaffold for inhibiting key enzymatic pathways involved in diseases such as cancer and inflammation.

The synthesis of 3-Methyl-2-(1-methylcyclopropyl)butanoic acid presents unique challenges due to the complexity of its structure. However, advancements in synthetic methodologies have made it more accessible than ever before. Modern techniques such as organometallic catalysis and transition-metal-catalyzed reactions have enabled chemists to construct this molecule with high precision and yield. These developments have not only facilitated its production but also opened up new avenues for exploring its applications in drug discovery.

One of the most compelling aspects of 3-Methyl-2-(1-methylcyclopropyl)butanoic acid is its potential as a precursor for biologically active compounds. Researchers have utilized this intermediate to synthesize derivatives that exhibit potent activity against various disease-causing targets. For instance, modifications to the carboxylic acid group have led to the development of novel inhibitors that target inflammatory cytokines, while alterations to the cyclopropyl ring have resulted in compounds with enhanced binding affinity to specific enzymes.

The pharmacological profile of derivatives derived from CAS No. 1782773-70-9 continues to be an area of active investigation. Studies have shown that these derivatives can modulate multiple signaling pathways simultaneously, offering a multitargeted approach to therapy. This approach is particularly appealing in the treatment of complex diseases where single-target inhibition may not be sufficient. The ability of 3-Methyl-2-(1-methylcyclopropyl)butanoic acid to serve as a versatile scaffold underscores its importance in contemporary drug discovery efforts.

In addition to its pharmaceutical applications, CAS No. 1782773-70-9 has also found utility in materials science and industrial chemistry. Its unique structural features make it a valuable component in the synthesis of specialty chemicals and polymers. The cyclopropyl group, for example, can be used to introduce rigidity into molecular structures, which is beneficial for creating materials with specific mechanical properties.

The future prospects for 3-Methyl-2-(1-methylcyclopropyl)butanoic acid are vast and multifaceted. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Ongoing research efforts are focused on expanding its utility in drug development, exploring novel synthetic routes, and uncovering additional biological activities. The compound's unique combination of structural features ensures that it will remain a cornerstone of innovation in both academic and industrial settings.

In conclusion, CAS No. 1782773-70-9, or more formally known as 3-Methyl-2-(1-methylcyclopropyl)butanoic acid, represents a significant advancement in synthetic chemistry and pharmaceutical research. Its multifaceted applications span from drug development to materials science, underscoring its versatility and importance. As scientists continue to unravel the mysteries of molecular structure and function, compounds like this one will play an increasingly critical role in shaping the future of medicine and technology.